Cas no 1269755-71-6 (methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers)
methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
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- methyl 6-ethylpiperidine-3-carboxylate
- UZEQMPFHOHHHOB-UHFFFAOYSA-N
- 3-Piperidinecarboxylicacid,6-ethyl-,methylester
- 3-Piperidinecarboxylic acid, 6-ethyl-, methyl ester
- methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers
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- MDL: MFCD20669266
- Inchi: 1S/C9H17NO2/c1-3-8-5-4-7(6-10-8)9(11)12-2/h7-8,10H,3-6H2,1-2H3
- InChI Key: UZEQMPFHOHHHOB-UHFFFAOYSA-N
- SMILES: O(C)C(C1CNC(CC)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Topological Polar Surface Area: 38.3
methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23908893-0.05g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 0.05g |
$202.0 | 2024-06-19 | |
| Enamine | EN300-23908893-0.1g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 0.1g |
$301.0 | 2024-06-19 | |
| Enamine | EN300-23908893-0.25g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 0.25g |
$431.0 | 2024-06-19 | |
| Enamine | EN300-23908893-0.5g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 0.5g |
$679.0 | 2024-06-19 | |
| Enamine | EN300-23908893-1.0g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 1.0g |
$871.0 | 2024-06-19 | |
| Enamine | EN300-23908893-2.5g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 2.5g |
$1707.0 | 2024-06-19 | |
| Enamine | EN300-23908893-5.0g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 5.0g |
$2525.0 | 2024-06-19 | |
| Enamine | EN300-23908893-10.0g |
methyl 6-ethylpiperidine-3-carboxylate |
1269755-71-6 | 95% | 10.0g |
$3746.0 | 2024-06-19 | |
| Enamine | EN300-23908893-1g |
methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers |
1269755-71-6 | 95% | 1g |
$871.0 | 2023-09-15 | |
| Enamine | EN300-23908893-5g |
methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers |
1269755-71-6 | 95% | 5g |
$2525.0 | 2023-09-15 |
methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers
Methyl 6-Ethylpiperidine-3-carboxylate (CAS No. 1269755-71-6): A Comprehensive Overview of Its Properties and Applications
Methyl 6-ethylpiperidine-3-carboxylate, with the CAS No. 1269755-71-6, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. As a mixture of diastereomers, this compound exhibits unique stereochemical properties that make it valuable for synthetic applications. The methyl 6-ethylpiperidine-3-carboxylate diastereomers are particularly notable for their role in the development of chiral intermediates, which are crucial for producing enantiomerically pure drugs and fine chemicals.
The growing interest in methyl 6-ethylpiperidine-3-carboxylate synthesis is driven by its potential as a building block in medicinal chemistry. Researchers are exploring its utility in designing novel piperidine derivatives, which are prevalent in bioactive molecules. For instance, piperidine scaffolds are found in many FDA-approved drugs, highlighting the importance of compounds like methyl 6-ethylpiperidine-3-carboxylate in drug discovery. The CAS 1269755-71-6 compound is also being investigated for its potential in creating CNS-active agents, a hot topic in neuroscience research.
In addition to pharmaceutical applications, methyl 6-ethylpiperidine-3-carboxylate is gaining traction in agrochemical research. Its piperidine-carboxylate structure offers a platform for developing new pesticides and herbicides with improved efficacy and environmental safety. The diastereomeric mixture aspect of this compound allows for fine-tuning of biological activity, making it a valuable tool for agrochemical innovation. Recent studies have focused on optimizing the stereoselective synthesis of methyl 6-ethylpiperidine-3-carboxylate to enhance its performance in crop protection.
From a synthetic chemistry perspective, the CAS No. 1269755-71-6 compound presents interesting challenges and opportunities. The mixture of diastereomers requires advanced separation techniques, such as chiral chromatography or crystallization, to isolate individual stereoisomers. This has led to a surge in research on enantioselective catalysis and asymmetric synthesis, which are key trends in modern organic chemistry. The demand for high-purity methyl 6-ethylpiperidine-3-carboxylate is also driving advancements in analytical methods, including NMR and HPLC-MS.
Another area of interest is the green chemistry applications of methyl 6-ethylpiperidine-3-carboxylate. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for this compound. Topics like catalyst recycling, solvent-free reactions, and biocatalysis are frequently searched in connection with piperidine derivatives, reflecting the industry's shift toward greener alternatives. The CAS 1269755-71-6 compound is a prime candidate for such innovations due to its modular structure.
In summary, methyl 6-ethylpiperidine-3-carboxylate (CAS No. 1269755-71-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its diastereomeric mixture property, combined with its piperidine-carboxylate backbone, makes it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and life sciences.
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